Cas no 104724-48-3 (Glycine, N-[(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)acetyl]-)

• Product Name: Glycine, N-[(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)acetyl]-
• CAS No: 104724-48-3
• MF: C₈H₈FN₃O₅
• MW: 245.164625167847
• CID: 1149195
• Update Time: 2024-07-26

Glycine, N-[(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)acetyl]- Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)acetyl]-
• Glycine, N-[2-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)acetyl]-

• Inchi： 1S/C8H8FN3O5/c9-4-2-12(8(17)11-7(4)16)3-5(13)10-1-6(14)15/h2H,1,3H2,(H,10,13)(H,14,15)(H,11,16,17)
• InChI Key： XRXXZWHTTHOTRC-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNC(CN1C(=O)NC(=O)C(F)=C1)=O

Computed Properties

• Exact Mass: 245.04484

Experimental Properties

• Density: 1?+-.0.1 g/cm3(Predicted)
• Melting Point: 257-259 °C(Solv: ethanol (64-17-5))
• PSA: 115.81
• pka: 3.37±0.10(Predicted)